Cas no 13639-09-3 (2,4,6,8,9,10-Hexathiaadamantane, 1,3,5,7-tetrakis(chloromethyl)-)

• Product Name: 2,4,6,8,9,10-Hexathiaadamantane, 1,3,5,7-tetrakis(chloromethyl)-
• CAS No: 13639-09-3
• MF: C₈H₈Cl₄S₆
• MW: 438.351110458374
• CID: 2657700
• Update Time: 2023-08-06

2,4,6,8,9,10-Hexathiaadamantane, 1,3,5,7-tetrakis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Tetrakis(chloromethyl)-2,4,6,8,9,10-hexathiaadamantane
• 2,4,6,8,9,10-Hexathiaadamantane, 1,3,5,7-tetrakis(chloromethyl)-
• OLXJMQBSMGQSKI-UHFFFAOYSA-N
• Tetrakis(chloromethyl)hexathiaadamantane
• 2,4,6,8,9,10-Hexathiatricyclo[3.3.1.1(3,7)]decane, 1,3,5,7-tetrakis(chloromethyl)-

• Inchi： 1S/C8H8Cl4S6/c9-1-5-13-6(2-10)16-7(3-11,14-5)18-8(4-12,15-5)17-6/h1-4H2
• InChI Key： OLXJMQBSMGQSKI-UHFFFAOYSA-N
• SMILES： ClCC12SC3(CCl)SC(CCl)(SC(CCl)(S3)S1)S2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 247
• Topological Polar Surface Area: 152